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Compound of Interest

Compound Name: Methyl 2-aminoisonicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-aminoisonicotinate, also known as Methyl 2-aminopyridine-4-carboxylate, is a
heterocyclic building block widely utilized in organic synthesis and medicinal chemistry.[1][2] Its
structure, featuring a pyridine ring substituted with both an amino group and a methyl ester,
provides versatile reactive sites for the development of more complex molecules. This
compound serves as a crucial intermediate in the synthesis of various pharmaceutical agents
and biochemical reagents.[3] Notably, it has been identified as a nitrogen monoxide synthetase
inhibitor, highlighting its potential in therapeutic research.[4] This technical guide provides an in-
depth summary of its core physical and chemical properties, experimental protocols, and
known biological activities to support its application in research and development.

Chemical and Physical Properties

The fundamental properties of Methyl 2-aminoisonicotinate are summarized below. Data has
been compiled from various chemical suppliers and databases to ensure accuracy.

General and Chemical Identifiers
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Property

Value

CAS Number

6937-03-7[1][4]

Molecular Formula

C7HsN202[1][4][5]

Molecular Weight 152.15 g/mol [1][4][5]
2-Aminoisonicotinic Acid Methyl Ester, Methyl 2-
Synonyms aminopyridine-4-carboxylate, 2-Aminopyridine-
4-carboxylic acid methyl ester[1][4]
MDL Number MFCDO04039316[2][6]
InChl Key SVWWNEYBEFASMP-UHFFFAOYSA-N[1]

Physical Properties

Property Value
White to light yellow or tan crystalline
Appearance _
powder/solid.[4]
Melting Point 142-149 °C[1][4][6]
Solubility Soluble in Chloroform.[1][4]

Water Solubility

Insoluble in water.[1]

Storage Temperature

Room temperature, keep in a dark, dry, and
sealed place.[1][6][7]

Predicted Properties

Property Value

Boiling Point 296.1+20.0 °C[1]
Density 1.238+0.06 g/cm3[1]
pKa 4.89+0.11[1]

Spectral Data
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Structural confirmation is critical for the use of this reagent. The following *H NMR data has
been reported.

e 1H NMR (300 MHz, d6-DMSO): & 3.96 (s, 3H); 7.14 (d, 1H); 7.49 (br, 1H); 8.07 (d, 1H); 8.18
(br, 2H, NH).[1]

Reactivity and Synthesis
General Reactivity

The primary reactive sites of Methyl 2-aminoisonicotinate are the amino group and the ester
functional group. The amino group can act as a nucleophile, readily undergoing reactions such
as acylation, alkylation, and protection. The ester can be hydrolyzed to the corresponding
carboxylic acid or converted to an amide.

Experimental Protocol: Boc Protection

A common and crucial reaction involving Methyl 2-aminoisonicotinate is the protection of the
amino group, for instance, with a tert-butyloxycarbonyl (Boc) group. This prevents the amino
group from participating in subsequent reactions.

Reaction: Synthesis of Methyl 2-(Boc-amino)isonicotinate.

Methodology:

Charging the Flask: A 500 mL round-bottom flask is charged with Methyl 2-
aminoisonicotinate (5.0 g, 32.9 mmol).[8]

e Suspension: The solid is suspended in tert-Butanol (t-BuOH, 200 mL).[8]

o Reagent Addition: While stirring the solution, di-tert-butyl dicarbonate (Boc20, 7.53 g, 34.5
mmol) is added.[8]

o Reaction Conditions: The flask is placed in a preheated oil bath at 50°C and allowed to stir
overnight.[8]

e Monitoring and Work-up: After approximately 22 hours, reaction completion is monitored
(e.g., by LCMS). The mixture is then cooled to room temperature.[8]
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« |solation: The resulting solid product is isolated by filtration. The material, Methyl 2-(Boc-
amino)isonicotinate, is typically of sufficient purity to be used without further purification.[8]

Reported Yield: 5.93 g of a white solid.[8]

Methyl 2-aminoisonicotinate Add
(5.0 g, 32.9 mmol)

Stirring Suspension

Di-tert-butyl dicarbonate Add >
in 500 mL RBF

(7.53 g, 34.5 mmol)

t-BUOH (200 mL) Add

o Product:
S:refi‘rtg;t?oﬁrs e CDEIHIZ,RT soate Methyl 2-(Boc-amino)isonicotinate
(5.93 g, White Solid)

Click to download full resolution via product page

Workflow for Boc protection of Methyl 2-aminoisonicotinate.

Biological Activity

Methyl 2-aminoisonicotinate is identified as a nitrogen monoxide synthetase (nitric oxide
synthase, NOS) inhibitor.[4] Nitric oxide (NO) is a critical signaling molecule involved in various
physiological processes, including vasodilation, neurotransmission, and immune response. By
inhibiting NOS, Methyl 2-aminoisonicotinate can reduce the production of NO, making it a
valuable tool for studying the roles of NO in biological systems and a potential starting point for

the development of therapeutics targeting NO-mediated pathways.
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Inhibitory action of Methyl 2-aminoisonicotinate on NOS.

Safety and Handling

Appropriate safety precautions must be observed when handling Methyl 2-
aminoisonicotinate.

+ Hazard Statements: Causes skin irritation (H315) and serious eye irritation/damage (H318,
H319).[6]

¢ Precautionary Statements:

o Wear protective gloves, eye protection, and face protection (P280).[6]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b026944?utm_src=pdf-body-img
https://www.benchchem.com/product/b026944?utm_src=pdf-body
https://www.benchchem.com/product/b026944?utm_src=pdf-body
https://www.benchchem.com/product/b026944?utm_src=pdf-body
https://www.tcichemicals.com/CH/en/p/M2172
https://www.tcichemicals.com/CH/en/p/M2172
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wash skin thoroughly after handling (P264).[6]
o IF ON SKIN: Wash with plenty of water (P302 + P352).[6]

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing (P305 + P351 + P338).[1]

e Hazard Class: Irritant.[1]

It is recommended to handle this compound in a well-ventilated area or fume hood while
wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Conclusion

Methyl 2-aminoisonicotinate is a versatile chemical intermediate with well-defined physical
and chemical properties. Its utility in organic synthesis is exemplified by standard
transformations like the Boc-protection of its amino group, a critical step in multi-step synthetic
routes. Furthermore, its documented activity as a nitrogen monoxide synthase inhibitor
provides a basis for its use in chemical biology and drug discovery. The data and protocols
presented in this guide offer a solid foundation for researchers and scientists to effectively and
safely utilize Methyl 2-aminoisonicotinate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-aminoisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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